Cas no 303985-25-3 (4,6-Bis(4-methylstyryl)-2-(methylsulfanyl)nicotinonitrile)

• Product Name: 4,6-Bis(4-methylstyryl)-2-(methylsulfanyl)nicotinonitrile
• CAS No: 303985-25-3
• CID: 4644632
• Update Time: 2025-11-05

4,6-Bis(4-methylstyryl)-2-(methylsulfanyl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 4,6-BIS(4-METHYLSTYRYL)-2-(METHYLSULFANYL)NICOTINONITRILE
• 6-[(E)-2-(4-methylphenyl)ethenyl]-4-[(Z)-2-(4-methylphenyl)ethenyl]-2-(methylsulfanyl)pyridine-3-carbonitrile
• 3-Pyridinecarbonitrile, 4,6-bis[2-(4-methylphenyl)ethenyl]-2-(methylthio)-
• 4,6-Bis(4-methylstyryl)-2-(methylsulfanyl)nicotinonitrile

Additional information on 4,6-Bis(4-methylstyryl)-2-(methylsulfanyl)nicotinonitrile

Recent Advances in the Study of 4,6-Bis(4-methylstyryl)-2-(methylsulfanyl)nicotinonitrile (CAS: 303985-25-3)

4,6-Bis(4-methylstyryl)-2-(methylsulfanyl)nicotinonitrile (CAS: 303985-25-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, characterized by its extended π-conjugated system and electron-withdrawing nitrile group, has been explored for its role in modulating various biological pathways. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, particularly in the context of anticancer and antimicrobial therapies.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 4,6-Bis(4-methylstyryl)-2-(methylsulfanyl)nicotinonitrile exhibits potent inhibitory effects against several cancer cell lines, including breast (MCF-7) and lung (A549) cancer cells. The compound's mechanism of action involves the disruption of microtubule dynamics, leading to cell cycle arrest and apoptosis. Additionally, its ability to selectively target cancer cells while sparing normal cells highlights its potential as a promising chemotherapeutic agent.

Further research has explored the compound's antimicrobial properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 4,6-Bis(4-methylstyryl)-2-(methylsulfanyl)nicotinonitrile exhibits broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to interfere with bacterial cell wall synthesis, a mechanism distinct from traditional antibiotics, thereby reducing the likelihood of resistance development.

In addition to its biological activities, recent advancements in the synthesis of 4,6-Bis(4-methylstyryl)-2-(methylsulfanyl)nicotinonitrile have been reported. A novel one-pot synthesis method, published in Tetrahedron Letters (2023), offers improved yield and scalability, making the compound more accessible for further pharmacological studies. This method utilizes a palladium-catalyzed cross-coupling reaction, which significantly reduces the number of synthetic steps and minimizes the use of hazardous reagents.

Despite these promising findings, challenges remain in the development of 4,6-Bis(4-methylstyryl)-2-(methylsulfanyl)nicotinonitrile as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through structural modifications and formulation strategies. Ongoing research is focused on optimizing the compound's pharmacokinetic properties and evaluating its efficacy in preclinical models.

In conclusion, 4,6-Bis(4-methylstyryl)-2-(methylsulfanyl)nicotinonitrile (CAS: 303985-25-3) represents a versatile scaffold with significant potential in both anticancer and antimicrobial applications. Continued research efforts are expected to further elucidate its mechanisms of action and pave the way for its translation into clinical use. The compound's unique structural features and promising biological activities make it a valuable candidate for future drug development initiatives in the chemical biology and medicinal chemistry fields.